Cas no 7746-30-7 (5,6-Dimethoxy-1H-indazole)

• Product Name: 5,6-Dimethoxy-1H-indazole
• CAS No: 7746-30-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD07371563
• CID: 983491
• PubChem ID: 19839198
• Update Time: 2025-10-31

5,6-Dimethoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-1H-indazole
• 3-AMINO-5,6-DIMETHOXYINDAZOLE
• 5,6-Dimethoxy(1H)indazole
• 5,6-dimethoxy-1(2)H-indazole
• 5,6-Dimethoxy-indazol
• 5,6-dimethoxyindazole
• 1H-Indazole, 5,6-dimethoxy-
• HGEDPIMZZWIYDG-UHFFFAOYSA-N
• 2146AC
• FCH855334
• AB32609
• AK122445
• AX8029604
• A9803
• 746D307
• A839106
• AS-49432
• CS-0150561
• AMY9703
• MFCD07371563
• 7746-30-7
• FT-0692658
• EN300-8083760
• DTXSID30600476
• AKOS006285072
• SCHEMBL3560175
• I10216
• Z1198172359
• DB-075327

• MDL： MFCD07371563
• Inchi： 1S/C9H10N2O2/c1-12-8-3-6-5-10-11-7(6)4-9(8)13-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： HGEDPIMZZWIYDG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=NN2)C=C1OC

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.245
• Boiling Point: 332.3 °C at 760 mmHg
• Flash Point: 121.6 °C
• PSA: 47.14000
• LogP: 1.58010

Additional information on 5,6-Dimethoxy-1H-indazole

5,6-Dimethoxy-1H-indazole: A Comprehensive Overview

5,6-Dimethoxy-1H-indazole, also known by its CAS number 7746-30-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound has been a subject of extensive research due to its unique structural properties and potential uses in drug design, electronic materials, and catalysis.

The molecular structure of 5,6-Dimethoxy-1H-indazole consists of an indazole ring system with methoxy groups at positions 5 and 6. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it highly versatile for chemical modifications and functionalization. Recent studies have highlighted its role as a building block in the synthesis of advanced materials, particularly in the development of organic semiconductors.

One of the most promising applications of 5,6-Dimethoxy-1H-indazole lies in its use as a precursor for constructing two-dimensional (2D) materials. Researchers have demonstrated that this compound can be employed in the synthesis of graphene-like structures, which exhibit exceptional electrical conductivity and mechanical strength. These findings have opened new avenues for its application in next-generation electronics and energy storage devices.

In the field of drug discovery, 5,6-Dimethoxy-1H-indazole has shown potential as a lead compound for designing bioactive molecules. Its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions makes it an attractive candidate for developing new pharmaceutical agents. Recent studies have explored its anti-inflammatory and anticancer properties, with promising results in preclinical models.

The synthesis of 5,6-Dimethoxy-1H-indazole has also been optimized in recent years to enhance yield and purity. Novel synthetic routes involving microwave-assisted reactions and catalytic methods have been reported, enabling more efficient production of this compound on a larger scale. These advancements have significantly contributed to its accessibility for both academic research and industrial applications.

In summary, 5,6-Dimethoxy-1H-indazole (CAS No: 7746-30-7) is a multifaceted compound with a wide range of applications across diverse scientific domains. Its unique chemical properties and versatile structure continue to drive innovative research, positioning it as a key player in the development of cutting-edge materials and therapeutic agents.